Cas no 1361906-95-7 (3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl)

• Product Name: 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl
• CAS No: 1361906-95-7
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4790361
• Update Time: 2025-05-26

3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H9Cl2F3O/c1-20-12-4-2-3-11(14(17,18)19)13(12)8-5-9(15)7-10(16)6-8/h2-7H,1H3
• InChI Key： ADEMSONMJZJTCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=CC=1C(F)(F)F)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl

Professional Introduction to Compound with CAS No. 1361906-95-7 and Product Name: 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl

The compound identified by the CAS number 1361906-95-7 and the product name 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its distinct structural motifs including chloro and fluoro substituents, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl consists of two benzene rings connected at the para positions, with specific functional groups attached at various positions. The presence of chlorine atoms at the 3 and 5 positions, a methoxy group at the 6' position, and a trifluoromethyl group at the 2' position imparts unique electronic and steric properties to the molecule. These properties make it a versatile scaffold for designing novel compounds with enhanced biological activity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The biphenyl core structure is widely recognized for its role in drug design due to its ability to interact with biological targets through hydrophobic and aromatic interactions. The specific substitution pattern in 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmacophores. The chloro and fluoro substituents can be further functionalized through various chemical reactions, allowing chemists to explore diverse structural modifications. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles and enhanced therapeutic efficacy. In the case of 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl, the trifluoromethyl group contributes to electron-withdrawing effects, which can modulate the reactivity and binding interactions of the molecule.

The methoxy group at the 6' position adds another layer of complexity to the compound's behavior. Methoxy groups are known to influence both electronic and steric properties, often enhancing solubility and metabolic stability. This makes 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl an attractive candidate for further exploration in drug discovery efforts.

Current research in this area is focused on identifying new applications for this compound in therapeutic contexts. Preliminary studies suggest that it may have potential in inhibiting certain kinases and other enzymes involved in cancer progression. Additionally, its structural features make it a viable candidate for developing treatments against inflammatory diseases and neurological disorders.

The synthesis of 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the biphenyl core structure efficiently. The introduction of chlorine, fluoro, and methoxy groups is typically achieved through selective halogenation and nucleophilic substitution reactions.

In conclusion, 3,5-Dichloro-6'-methoxy-2'-trifluoromethyl-biphenyl represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.